4,5-dibromo-N-(2-methoxyphenyl)thiophene-2-carboxamide

• Molecular Formula: C12H9Br2NO2S
• Molecular Weight: 391.08 g/mol
• SMILES: COC1=CC=CC=C1NC(=O)C2=CC(=C(S2)Br)Br
• InChI: InChI=1S/C12H9Br2NO2S/c1-17-9-5-3-2-4-8(9)15-12(16)10-6-7(13)11(14)18-10/h2-6H,1H3,(H,15,16)
• InChIKey: JXNVHJHNNPPTPC-UHFFFAOYSA-N

4,5-Dibromo-N-(2-methoxyphenyl)thiophene-2-carboxamide – Procurement-Grade Chemical Profile and Baseline Characterization

4,5-Dibromo-N-(2-methoxyphenyl)thiophene-2-carboxamide (CAS 949984-28-5) is a synthetic, halogenated thiophene-2-carboxamide derivative with the molecular formula C₁₂H₉Br₂NO₂S and a molecular weight of 391.08 g/mol . The compound features a thiophene core dibrominated at the 4- and 5-positions and an N-(2-methoxyphenyl) carboxamide side chain. It is commercially available at ≥98% purity from multiple vendors for research and further manufacturing use only . The compound is categorized as an amide and substituted thiophene, a scaffold recognized as a privileged framework in medicinal chemistry for the design of biologically active compounds [1].

• [1] Metwally, H.M., Khalaf, N.A., Abdel-Latif, E. et al. Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. BMC Chemistry 17, 6 (2023). https://doi.org/10.1186/s13065-023-00917-2 View Source

Why Generic Substitution of 4,5-Dibromo-N-(2-methoxyphenyl)thiophene-2-carboxamide Fails: Key Differentiation Drivers

Within the thiophene-2-carboxamide class, the combination and positional arrangement of substituents critically govern physicochemical properties, target engagement, and biological outcomes. The 4,5-dibromo substitution pattern on the thiophene ring introduces a distinct electronic and steric environment not shared by mono-halogenated or non-halogenated analogs [1]. The ortho-methoxy group on the N-phenyl ring influences both the conformational preference of the amide bond and the compound's hydrogen-bonding capacity, directly affecting target recognition—SAR studies on related thiophene-2-carboxamides demonstrate that even minor N-aryl substituent changes (e.g., 2-OCH₃ vs. 3-OCH₃ vs. 4-OCH₃) produce divergent activity profiles across enzyme and cellular assays [2]. Furthermore, class-level evidence from patents and primary research confirms that 4,5-dibromothiophene carboxamides exhibit distinct pesticidal and antimicrobial activities compared to their non-brominated or differently substituted counterparts [3][4]. These structural nuances mean that in-class compounds cannot be assumed interchangeable for any application requiring reproducible target interaction or physicochemical behavior.

• [1] US Patent 5,369,124. Substituted thiophenecarboxamides. Issued November 29, 1994. https://patents.justia.com/patent/5369124 View Source
• [2] Metwally, H.M., Khalaf, N.A., Abdel-Latif, E. et al. Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. BMC Chemistry 17, 6 (2023). https://doi.org/10.1186/s13065-023-00917-2 View Source
• [3] US Patent Application US20230026494A1. Substituted thiophenecarboxamides and analogues as antibacterials agents. Published January 26, 2023. https://patents.google.com/patent/US20230026494A1/ View Source
• [4] Metwally, H.M. et al. BMC Chemistry 17, 6 (2023). Antibacterial activity data: compound 7b showed activity indices of 83.3% (S. aureus), 82.6% (B. subtilis), 64.0% (E. coli), 86.9% (P. aeruginosa) vs. ampicillin. https://pubmed.ncbi.nlm.nih.gov/36803621/ View Source

4,5-Dibromo-N-(2-methoxyphenyl)thiophene-2-carboxamide – Quantitative Differentiation Evidence vs. Closest Analogs

Physicochemical Property Differentiation: LogP and TPSA Comparison Against Closest Structural Analogs

4,5-Dibromo-N-(2-methoxyphenyl)thiophene-2-carboxamide exhibits a computed LogP of 4.534 and a topological polar surface area (TPSA) of 38.33 Ų . In comparison, the closely related 4,5-dibromo-N-(2-chlorophenyl)thiophene-2-carboxamide has a higher computed LogP of 5.1788 , while the non-brominated analog N-(2-methoxyphenyl)thiophene-2-carboxamide shows a substantially lower LogP (estimated ~2.5–3.0) and comparable TPSA (~47 Ų) [1]. The ~0.64 LogP unit difference versus the 2-chlorophenyl analog translates to approximately a 4.4-fold difference in octanol-water partition coefficient, with direct implications for membrane permeability, solubility, and non-specific protein binding in biological assays.

Evidence Dimension	Computed lipophilicity (LogP) and topological polar surface area (TPSA)
Target Compound Data	LogP = 4.534; TPSA = 38.33 Ų
Comparator Or Baseline	4,5-Dibromo-N-(2-chlorophenyl)thiophene-2-carboxamide: LogP = 5.1788; N-(2-methoxyphenyl)thiophene-2-carboxamide: TPSA ~47 Ų
Quantified Difference	ΔLogP = –0.64 (vs. 2-chlorophenyl analog); ΔTPSA = –9 to –4 Ų (vs. non-brominated analog)
Conditions	Computed values from vendor technical datasheets; software methodology consistent within each source

Why This Matters

The lower LogP relative to the 2-chlorophenyl analog indicates improved aqueous solubility and reduced non-specific binding propensity, making this compound preferentially suitable for biochemical assays where excessive lipophilicity causes aggregation-based false positives.

• [1] ZINC15 Database. ZINC85659453 – N-(2-methoxyphenyl)thiophene-2-carboxamide: tPSA 47.34 Ų. https://zinc15.docking.org/substances/ZINC000085659453/ View Source

Structural Uniqueness: Dibromo Substituent Pattern Enables Divergent Synthetic Derivatization Pathways vs. Mono-Halogenated Analogs

The 4,5-dibromo substitution on the thiophene ring provides two chemically distinct reactive handles for sequential functionalization. In contrast, the 5-bromo-monosubstituted analog offers only a single halogen site, while 4,5-dichloro analogs exhibit reduced reactivity in palladium-catalyzed cross-coupling reactions [1]. This dual-site reactivity has been exploited in patent literature: the 4,5-dibromo-thiophene-2-carboxylic acid core serves as a key intermediate in the synthesis of Tenidap sodium via sequential acyl chloride formation and further elaboration [2], and related dibromo intermediates have been employed in the preparation of diverse carboxamide libraries through iterative Suzuki/Stille couplings where the C-Br bonds at positions 4 and 5 show differential reactivity under controlled conditions .

Evidence Dimension	Number and type of reactive halogen sites available for further derivatization
Target Compound Data	Two C-Br bonds at positions 4 and 5 of the thiophene ring
Comparator Or Baseline	5-Bromo-thiophene-2-carboxamide (one C-Br site); 4,5-dichloro-thiophene-2-carboxamide (two C-Cl sites, lower cross-coupling reactivity)
Quantified Difference	2 reactive sites vs. 1 (mono-bromo analog); C-Br bonds are ~50–100× more reactive in oxidative addition than C-Cl bonds in Pd(0)-catalyzed couplings
Conditions	General organometallic chemistry principles; patent literature (US 5,369,124; Tenidap synthesis route)

Why This Matters

For medicinal chemistry groups building focused libraries, the dual C-Br handles enable sequential diversification strategies (e.g., first coupling at position 5 followed by position 4), providing access to chemical space inaccessible from mono-halogenated or dichloro scaffolds.

• [1] US Patent 5,369,124. Substituted thiophenecarboxamides. 4,5-Dibromo-thiophene-2-carboxylic acid derivatives as synthetic intermediates. Issued November 29, 1994. https://patents.justia.com/patent/5369124 View Source
• [2] DrugFuture. Tenidap sodium synthesis – 4,5-dibromothiophene-2-carboxylic acid as key intermediate. https://www.drugfuture.com/ View Source

Commercially Verified Purity and Batch Reproducibility vs. Non-Standardized Research-Grade Analogs

4,5-Dibromo-N-(2-methoxyphenyl)thiophene-2-carboxamide is commercially supplied at a certified purity of 98% by multiple independent vendors (ChemScene Cat. CS-0289111; Leyan Product No. 1359781) . In comparison, the non-brominated analog N-(2-methoxyphenyl)thiophene-2-carboxamide is typically offered at 95% purity , while the 4,5-dibromo-N-(4-bromophenyl) analog (Tibrofan) is primarily referenced in older patent literature with no standardized commercial purity specification from major research chemical suppliers . A 3-percentage-point purity difference corresponds to up to 60% higher impurity burden (5% vs. 2% total impurities), which can confound dose-response relationships in biological assays.

Evidence Dimension	Commercially certified purity level from major research chemical suppliers
Target Compound Data	98% purity (ChemScene, Leyan); molecular weight 391.08 g/mol; storage at 2–8°C sealed in dry conditions
Comparator Or Baseline	N-(2-methoxyphenyl)thiophene-2-carboxamide: 95% purity; Tibrofan (4,5-dibromo-N-(4-bromophenyl)): no standardized commercial purity specification from major suppliers
Quantified Difference	3% absolute purity advantage; ~60% lower total impurity burden (2% vs. 5% impurities)
Conditions	Vendor technical datasheets; QC certificates; storage and shipping specifications

Why This Matters

For assay development and SAR campaigns where compound purity directly affects EC₅₀/IC₅₀ reliability, the 98% certified purity and multi-vendor availability reduce procurement risk and ensure lot-to-lot reproducibility compared to lower-purity or single-source alternatives.

Antibacterial Activity Class Potential: Thiophene-2-Carboxamide SAR Demonstrates Critical Role of N-Aryl Substitution Pattern

While no direct antibacterial data exist for 4,5-dibromo-N-(2-methoxyphenyl)thiophene-2-carboxamide itself, a comprehensive 2023 SAR study on thiophene-2-carboxamide derivatives demonstrated that the methoxy-substituted analog 7b (bearing a 4-OCH₃ aryl group) achieved the highest antibacterial activity indices: 83.3% against S. aureus, 82.6% against B. subtilis, 64.0% against E. coli, and 86.9% against P. aeruginosa, all relative to the ampicillin standard [1]. Critically, positional isomerism of the methoxy group (2-OCH₃ vs. 4-OCH₃) produced divergent activity profiles, and the presence of halogen substituents on the thiophene core was a prerequisite for Gram-positive selectivity in the amino-thiophene-2-carboxamide sub-series (compounds 7a–c) [2]. This class-level SAR strongly supports the hypothesis that the unique 2-methoxy + 4,5-dibromo substitution combination in the target compound occupies distinct chemical space with potentially differentiated antibacterial selectivity.

Evidence Dimension	Antibacterial activity index (% relative to ampicillin standard) for methoxy-substituted thiophene-2-carboxamide derivatives
Target Compound Data	No direct data available for 4,5-dibromo-N-(2-methoxyphenyl)thiophene-2-carboxamide
Comparator Or Baseline	Compound 7b (thiophene-2-carboxamide with 4-OCH₃-aryl): S. aureus 83.3%, B. subtilis 82.6%, E. coli 64.0%, P. aeruginosa 86.9% (vs. ampicillin 100%); amino-thiophene-2-carboxamides 7a–c: Gram-positive selective activity
Quantified Difference	Positional methoxy isomerism (2- vs. 4-OCH₃) yields qualitatively different activity profiles; magnitude of difference not yet quantified for the 2-OCH₃ target compound
Conditions	Disk diffusion assay; Gram-positive: S. aureus ATCC 25923, B. subtilis ATCC 6633; Gram-negative: E. coli ATCC 25922, P. aeruginosa ATCC 27853; ampicillin standard

Why This Matters

The demonstrated methoxy positional SAR and halogen-dependence of antibacterial activity in this scaffold make the target compound a rational candidate for antibacterial screening, with the 2-OCH₃ orientation predicted to confer selectivity distinct from the characterized 4-OCH₃ lead compound.

• [1] Metwally, H.M., Khalaf, N.A., Abdel-Latif, E. et al. Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. BMC Chemistry 17, 6 (2023). Antibacterial activity indices: compound 7b. https://doi.org/10.1186/s13065-023-00917-2 View Source
• [2] PubMed PMID: 36803621. Metwally HM et al. BMC Chemistry. 2023. Amino-thiophene-2-carboxamides 7a–c: Gram-positive selective antibacterial activity. https://pubmed.ncbi.nlm.nih.gov/36803621/ View Source

Pesticidal and Microbicidal Patent Precedent: 4,5-Dibromothiophene Carboxamides as Privileged Agrochemical Scaffolds

Patent literature explicitly identifies 4,5-dibromo-thiophene-2-carboxylic acid amide derivatives as active microbicidal agents. US Patent 5,369,124 discloses multiple 4,5-dibromo-thiophene-2-carboxamide derivatives—including N-(4-bromophenyl), N-(2,3-dichlorophenyl), and N-[2-(3,4-dimethoxyphenyl)-ethyl] variants—for combating pests [1]. More recently, WO/EP applications describe substituted thiophene carboxamide derivatives (encompassing dibromo-substituted variants) for controlling phytopathogenic microorganisms, particularly Xanthomonas species [2][3]. The 4,5-dibromo pattern is consistently retained across these applications, indicating that this specific halogen substitution is structure-determining for the microbicidal pharmacophore. The N-(2-methoxyphenyl) variant occupies a distinct position in this SAR landscape adjacent to the dimethoxyphenyl-ethyl derivative already exemplified in the patent literature [1].

Evidence Dimension	Presence in patent-protected microbicidal/pesticidal composition claims
Target Compound Data	4,5-Dibromo-N-(2-methoxyphenyl)thiophene-2-carboxamide: structurally adjacent to exemplified patent compounds; 4,5-dibromo substitution retained
Comparator Or Baseline	Exemplified patent compounds: 4,5-dibromo-N-(4-bromophenyl)-amide, 4,5-dibromo-N-(2,3-dichlorophenyl)-amide, 4,5-dibromo-N-[2-(3,4-dimethoxyphenyl)-ethyl]-amide (US 5,369,124); N-aryl thiophene carboxamides in US20230026494A1
Quantified Difference	Qualitative: 2-methoxy orientation is chemically distinct from the 3,4-dimethoxy-ethyl tether exemplified in prior art; patent coverage suggests the 4,5-dibromo core is essential for activity
Conditions	US Patent 5,369,124 (pesticidal use); US Patent Application US20230026494A1 (antibacterial vs. Xanthomonas); WO applications on substituted thiophene carboxamide microbicides

Why This Matters

The persistent use of the 4,5-dibromothiophene-2-carboxamide core in agrochemical patent filings spanning over three decades demonstrates sustained commercial interest in this chemotype, making the 2-methoxyphenyl variant a valuable tool compound for exploring SAR around the N-aryl substituent in the context of phytopathogen control.

• [1] US Patent 5,369,124. Substituted thiophenecarboxamides. Issued November 29, 1994. Exemplified compounds: 4,5-dibromo-thiophene-2-carboxylic acid N-(4-bromophenyl)-amide, N-(2,3-dichlorophenyl)-amide, N-[2-(3,4-dimethoxyphenyl)-ethyl]-amide. https://patents.justia.com/patent/5369124 View Source
• [2] US Patent Application US20230026494A1. Substituted thiophenecarboxamides and analogues as antibacterials agents – Xanthomonas control. Published January 26, 2023. https://patents.google.com/patent/US20230026494A1/ View Source
• [3] Patent Application WO2020/254289. Substituted thiophene carboxamides and derivatives thereof as microbicides. Published December 24, 2020. https://patents.justia.com/patent/WO2020254289A1 View Source

Computational Drug-Likeness: Oral Bioavailability and Lead-Likeness Parameter Comparison

Based on computed physicochemical parameters, 4,5-dibromo-N-(2-methoxyphenyl)thiophene-2-carboxamide satisfies Lipinski's Rule of Five and Veber's oral bioavailability criteria: molecular weight 391.08 g/mol (<500), LogP 4.534 (≤5), H-bond donors = 1 (<5), H-bond acceptors = 3 (<10), TPSA = 38.33 Ų (<140), and rotatable bonds = 3 (<10) . In comparison, the 4,5-dibromo-N-(4-bromophenyl) analog (Tibrofan) has a higher molecular weight (439.95 g/mol) and contains three bromine atoms, increasing its environmental persistence concern . The 4,5-dibromo-N-(2-chlorophenyl) analog has LogP = 5.1788, which exceeds the typical lead-like LogP ceiling of ~4.5 and increases the risk of poor aqueous solubility and phospholipidosis . With all parameters within lead-like ranges, the target compound is uniquely positioned among the 4,5-dibromo-thiophene-2-carboxamide family as a balanced starting point for hit-to-lead optimization.

Evidence Dimension	Compliance with Lipinski's Rule of Five and Veber oral bioavailability criteria
Target Compound Data	MW 391.08, LogP 4.534, HBD 1, HBA 3, TPSA 38.33 Ų, RotB 3 – all parameters within rule-of-five limits
Comparator Or Baseline	Tibrofan (4,5-dibromo-N-(4-bromophenyl)): MW 439.95, 3× Br; 4,5-Dibromo-N-(2-chlorophenyl): LogP 5.1788 (>4.5 lead-like ceiling)
Quantified Difference	MW difference –48.87 vs. Tibrofan; LogP within lead-like range vs. 2-chlorophenyl analog (ΔLogP = –0.64 below 5.0 threshold)
Conditions	Computed physicochemical parameters from vendor datasheets; Lipinski and Veber criteria as defined in original publications

Why This Matters

For fragment-based or HTS hit follow-up programs, the target compound's balanced physicochemical profile provides a more favorable starting point for multiparameter optimization compared to the heavier, more lipophilic, or more heavily halogenated analogs that pose greater downstream ADME/Tox risks.

Prioritized Application Scenarios for 4,5-Dibromo-N-(2-methoxyphenyl)thiophene-2-carboxamide Based on Quantitative Differentiation Evidence

Antibacterial SAR Probe: Mapping Methoxy Positional Isomer Effects on Gram-Positive Selectivity

The compound is ideally suited as a SAR probe to determine the antibacterial selectivity consequences of 2-methoxy vs. 4-methoxy orientation on the N-phenyl ring, building directly on the 2023 Metwally et al. BMC Chemistry study that established 4-OCH₃ analog 7b as the most potent thiophene-2-carboxamide against S. aureus (83.3% activity index) and B. subtilis (82.6%) [1]. The 2-methoxy orientation in the target compound is predicted to alter the dihedral angle between the amide and aryl ring, potentially shifting the spectrum of activity relative to the 4-methoxy lead. Procurement at 98% purity from multiple suppliers ensures assay-ready quality for MIC determination against the same ATCC strains used in the reference study .

Agrochemical Hit Discovery: Phytopathogen Control Screening Against Xanthomonas Species

Recent patent filings (US20230026494A1, WO2020/254289) explicitly claim substituted thiophene carboxamide derivatives—including those bearing the 4,5-dibromo substitution—for the control of phytopathogenic bacteria, particularly Xanthomonas spp. [2][3]. The target compound's 2-methoxyphenyl substituent places it in the structural neighborhood of the 3,4-dimethoxyphenyl-ethyl amide derivative already exemplified in US 5,369,124 for pesticidal use [4]. Its computed LogP of 4.534 is within the optimal range for foliar uptake, making it a rational candidate for structure-activity relationship expansion in crop protection discovery programs.

Synthetic Chemistry: Dual-Halogen Scaffold for Sequential Cross-Coupling Library Synthesis

The two chemically distinct C-Br bonds at positions 4 and 5 of the thiophene ring enable sequential palladium-catalyzed cross-coupling strategies, as established by the use of 4,5-dibromothiophene-2-carboxylic acid in the industrial synthesis of Tenidap sodium [5]. Medicinal chemistry teams can exploit differential oxidative addition rates to perform Suzuki-Miyaura coupling first at the more reactive 5-position, followed by a second coupling at position 4 under modified conditions, generating diverse biaryl-thiophene-carboxamide libraries inaccessible from mono-halogenated scaffolds . The 98% purity starting material minimizes side-product formation from halogen-containing impurities during the initial coupling step .

Computational Drug Design: Balanced Physicochemical Template for Kinase or Epigenetic Target Inhibitor Optimization

With all Lipinski and Veber parameters within lead-like ranges (MW 391, LogP 4.53, TPSA 38.33 Ų, HBD 1, HBA 3, RotB 3), this compound serves as a physicochemically balanced starting scaffold for inhibitor programs targeting enzymes with moderately lipophilic ATP-binding or acetyl-lysine recognition pockets . The thiophene-2-carboxamide core is a recognized privileged scaffold in kinase inhibitor design (see US Patent 7,829,590 and related filings) [6], and the 4,5-dibromo pattern provides synthetic handles for introducing diversity elements while maintaining drug-like property space. Compared to the more lipophilic 2-chlorophenyl analog (LogP 5.18), the target compound requires less structural modification to achieve acceptable solubility and metabolic stability .

• [1] Metwally, H.M., Khalaf, N.A., Abdel-Latif, E. et al. Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. BMC Chemistry 17, 6 (2023). https://doi.org/10.1186/s13065-023-00917-2 View Source
• [2] US Patent Application US20230026494A1. Substituted thiophenecarboxamides and analogues as antibacterials agents. Published January 26, 2023. https://patents.google.com/patent/US20230026494A1/ View Source
• [3] Patent Application WO2020/254289. Substituted thiophene carboxamides and derivatives thereof as microbicides. Published December 24, 2020. https://patents.justia.com/patent/WO2020254289A1 View Source
• [4] US Patent 5,369,124. Substituted thiophenecarboxamides. Issued November 29, 1994. https://patents.justia.com/patent/5369124 View Source
• [5] DrugFuture. Tenidap sodium – synthesis from 4,5-dibromothiophene-2-carboxylic acid. https://www.drugfuture.com/ View Source
• [6] US Patent 7,829,590. Thiophene-carboxamides useful as inhibitors of protein kinases. Issued November 9, 2010. https://patents.google.com/patent/US7829590B2/ View Source